Pigment Red 177

• CAS: 4051-63-2
• Molecular Formula: C28H16N2O4
• Molecular Weight: 444.4 g/mol
• SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)N)C4=C5C(=C(C=C4)N)C(=O)C6=CC=CC=C6C5=O
• InChI: InChI=1S/C28H16N2O4/c29-19-11-9-13(21-23(19)27(33)17-7-3-1-5-15(17)25(21)31)14-10-12-20(30)24-22(14)26(32)16-6-2-4-8-18(16)28(24)34/h1-12H,29-30H2
• InChIKey: KNMQFBWXSICVQC-UHFFFAOYSA-N

Standard red pigments fail under extreme processing or lack the transparency needed for metallic effect coatings. Pigment Red 177 (CAS 4051-63-2) is the precision solution: • Heat resistance to 300°C in HDPE-outperforms PR170 (limited to 240°C) • Lightfastness 7-8/8 on Blue Wool scale for exterior automotive durability • Extreme transparency enables metallic basecoats & LCD color filter red pixels • FDA 21 CFR 178.3297 compliant for indirect food-contact polymer coloration • Non-warping in HDPE at 1/3 standard depth; verified particle size 100-200 nm

Pigment Red 177 (CAS 4051-63-2): High-Performance Anthraquinone Red for Demanding Industrial Colorant Procurement

Pigment Red 177 (C.I. 65300, CAS 4051-63-2) is an anthraquinone-based organic pigment classified within the polycyclic high-performance pigment category [1]. It is characterized by a bluish-red hue, high transparency, and robust fastness properties including heat resistance up to 300°C in HDPE and lightfastness rated at 7–8 on the Blue Wool scale [2]. The pigment is commercially supplied under trade names including Cromophtal® Red A3B and Permanent Red A3B, with a reported density of 1.45–1.53 g/cm³, specific surface area of 65–106 m²/g, and oil absorption of 55–62 g/100g [3].

• [1] CINIC. Pigment Red 177 Product Page. C.I. Name Pigment Red 177, C.I. No. 65300, CAS No. 4051-63-2, Chemical Class Anthraquinone. View Source
• [2] Zhenyan Chemical. Pigment Red 177 Product Specification. Heat Resistance: 300°C; Light Fastness: 7~8; Water/Oil/Acid/Alkali Resistance: 5. View Source
• [3] MSDS Safe. Pigment Red 177 CAS Database. Physical properties: relative density 1.45-1.53, specific surface area 65-106 m²/g, oil absorption 55-62 g/100g, pH 7.0-7.2. View Source

Why In-Class Anthraquinone and Alternative Red Pigments Cannot Be Interchanged with Pigment Red 177

Within the high-performance red pigment segment, Pigment Red 177 (anthraquinone class) exhibits a fundamentally different performance envelope compared to structurally analogous diketopyrrolopyrrole (DPP) reds such as PR254 and PR264, as well as perylene reds such as PR179. While DPP pigments (PR254, PR264) offer comparable heat resistance (≈300°C) and lightfastness, their transparency profile and dispersibility behavior in fine-particle applications diverge significantly from PR177—PR254 is semi-transparent to opaque, whereas PR177 delivers extreme transparency essential for metallic automotive finishes and LCD color filter applications [1][2]. Furthermore, perylene-based PR179, despite being a chemical analog, exhibits inferior lightfastness (rated 7/8 vs. PR177's 7-8/8 full-scale) and different hue positioning [3]. These class-level and head-to-head performance divergences mean that simple substitution based on color similarity or chemical family alone will result in measurable performance deficits in critical application parameters.

• [1] Hwashine Chemical. Pigment Red 177 (PR177) Product Guide. Comparative table: PR177 (extremely high transparency, 280°C), PR254 (semi-transparent/opaque, 300°C), PR122 (extremely high transparency, 300°C). View Source
• [2] NBinno. Choosing the Right Pigment: A Comparative Look at Red Pigment Performance. PR177 heat resistance up to 300°C significantly surpasses many azo and even some quinacridone pigments; transparency and tinting strength are noteworthy for automotive primers and specialty inks. View Source
• [3] WetCanvas Forum. Any Thoughts on DS Perm Alizarin Crimson vs Anthraquinoid Red? Lightfast rating for Anthraquinoid Red PR177: 7/7 out of 8/8; Perylene Maroon PR179: 7/8. View Source

Quantitative Differentiation Evidence: Pigment Red 177 vs. Closest Analogs (PR254, PR179, PR122, Azo Reds)

Heat Resistance in HDPE: PR177 (300°C, No Deformation) vs. PR170 (240°C) vs. PR48:2 (Lower Thermal Stability)

Pigment Red 177 demonstrates heat resistance up to 300°C in HDPE at 1/3 standard depth (1/3 SD) without dimensional deformation of the polymer matrix [1]. In contrast, PR170—a widely used naphthol AS red—exhibits heat resistance limited to approximately 240°C, representing a 60°C performance gap that renders PR170 unsuitable for high-temperature polyolefin processing applications [2]. PR48:2, another common alternative, generally exhibits lower thermal stability compared to PR177 [3]. This thermal endurance advantage is directly attributable to the anthraquinone core structure of PR177, which resists thermal degradation pathways that compromise azo and naphthol-based pigments [4].

Evidence Dimension	Heat resistance in HDPE matrix
Target Compound Data	300°C (1/3 SD), no dimensional deformation
Comparator Or Baseline	PR170: 240°C; PR48:2: lower thermal stability (no specific temperature reported)
Quantified Difference	≥60°C higher thermal endurance vs. PR170
Conditions	HDPE matrix, 1/3 standard depth (1/3 SD)

Why This Matters

Procurement for high-temperature plastic processing (e.g., HDPE extrusion, injection molding at >240°C) requires pigments that maintain color integrity and do not induce polymer warpage; PR177 meets this requirement where PR170 and PR48:2 fail.

• [1] MSDS Safe. Pigment Red 177 CAS Database. High heat resistance stability, HDPE heat resistance up to 300°C (1/3 SD), no dimensional deformation. View Source
• [2] Hwashine Chemical. High-Performance Red Pigment Selection Guide. Comparative table: PR177 (280°C), PR170 (240°C). View Source
• [3] Pigment-Dye Blog. What is the CAS number of Pigment Red 177? PR48:2 generally has lower lightfastness and heat stability compared to Pigment Red 177. View Source
• [4] NBinno. Choosing the Right Pigment: A Comparative Look at Red Pigment Performance. PR177 heat resistance reaching up to 300°C significantly surpasses many azo and even some quinacridone pigments. View Source

Lightfastness Rating: PR177 (7-8/8) vs. PR179 (7/8) vs. Fugitive PR83 Alizarin Crimson

Pigment Red 177 achieves a lightfastness rating of 7–8 on the 8-point Blue Wool scale, representing excellent to outstanding resistance to UV-induced fading [1]. In direct artist-grade pigment comparisons, PR177 is rated 7/7 out of 8/8 (ASTM lightfastness: Excellent), while its perylene analog PR179 (Perylene Maroon) is rated 7/8, indicating a measurable performance differential in thin wash applications [2]. More critically, PR177 serves as a modern lightfast replacement for the fugitive historical pigment PR83 (Alizarin Crimson), which exhibits lightfastness III (poor) and undergoes significant fading within years of exposure [3].

Evidence Dimension	Lightfastness (Blue Wool Scale / ASTM rating)
Target Compound Data	7-8/8 (Blue Wool); 7/7 out of 8/8 (ASTM Excellent)
Comparator Or Baseline	PR179: 7/8; PR83: lightfastness III (poor/fugitive)
Quantified Difference	PR177: 7-8/8; PR179: 7/8; PR83: lightfastness III (fugitive)
Conditions	Artist-grade watercolor and oil paint formulations; ASTM lightfastness testing

Why This Matters

For exterior automotive coatings, outdoor signage, and fine art applications requiring multi-decade color retention, the 7-8/8 lightfastness rating of PR177 provides documented UV stability that justifies its selection over lower-rated alternatives like PR179 or fugitive PR83.

• [1] Zhenyan Chemical. Pigment Red 177 Product Specification. Light Fastness: 7~8. View Source
• [2] WetCanvas Forum. Any Thoughts on DS Perm Alizarin Crimson vs Anthraquinoid Red? Lightfast rating for Anthraquinoid Red PR177: 7/7 out of 8/8; Perylene Maroon PR179: 7/8. View Source
• [3] WetCanvas Forum. Any Thoughts on DS Perm Alizarin Crimson vs Anthraquinoid Red? The fugitive pigment of Alizarin Crimson is PR83; fading badly after a few years. View Source

Transparency Profile: PR177 (Extremely High Transparency) vs. PR254 (Semi-Transparent/Opaque)

Pigment Red 177 is classified as an extremely high transparency (highly transparent) blue-shade red pigment, with documented application in metallic automotive finishes where it allows underlying aluminum flake or pearlescent pigments to reflect light without obscuration [1][2]. In direct class comparison, PR254 (DPP Red) is characterized as semi-transparent to opaque, making it fundamentally unsuitable for applications requiring high light transmission through the pigmented layer [1]. PR122 (Quinacridone Magenta) also offers extremely high transparency but occupies a different hue position (magenta vs. bluish-red), making it a color-space alternative rather than a direct functional substitute [1].

Evidence Dimension	Transparency classification
Target Compound Data	Extremely high transparency (transparent type)
Comparator Or Baseline	PR254: Semi-transparent to opaque; PR122: Extremely high transparency (different hue)
Quantified Difference	PR177: extremely high transparency; PR254: semi-transparent/opaque
Conditions	Automotive metallic basecoat systems; LCD color filter applications

Why This Matters

Procurement for automotive metallic/effect coatings and LCD color filter manufacturing mandates high-transparency pigments; PR177 satisfies this requirement while PR254—despite comparable heat resistance—does not.

• [1] Hwashine Chemical. Pigment Red 177 (PR177) Product Guide. Comparative table: PR177 (extremely high transparency, bluish-red), PR254 (semi-transparent/opaque, yellowish-red), PR122 (extremely high transparency, magenta). View Source
• [2] UL Prospector. PIGMENT RED 177 Technical Data. The types are highly transparent, which makes them suitable colorants for transparent paints; combinations with Molybdate Red used in automotive finishes. View Source

FDA Regulatory Compliance: PR177 (21 CFR 178.3297 Approved) for Indirect Food Contact Polymers

Pigment Red 177 is FDA-approved under 21 CFR § 178.3297 (Colorants for Polymers) for use as a colorant in all polymers intended for contact with food . This regulatory clearance is not universally applicable across all red pigment classes; while PR179 (Perylene Maroon) has also been petitioned for inclusion under 21 CFR 178.3297 [1], many azo red pigments (e.g., PR48:2, PR170) lack equivalent FDA food-contact approvals, restricting their use in food packaging and food-contact plastic applications [2].

Evidence Dimension	FDA food-contact regulatory status
Target Compound Data	Approved under 21 CFR § 178.3297 (Colorants for Polymers)
Comparator Or Baseline	PR179: approved under 21 CFR 178.3297; PR170: not specified for food contact
Quantified Difference	PR177: FDA 21 CFR 178.3297 approved; PR170: no equivalent approval
Conditions	Indirect food contact polymers (packaging, films, containers)

Why This Matters

Procurement for food-contact plastic applications (packaging, containers, films) requires documented FDA compliance; PR177's 21 CFR 178.3297 clearance enables use in regulated food-contact polymers where non-compliant alternatives cannot be legally deployed.

• [1] Regulations.vlex.com. Food additive petitions: BASF Corp. Petition to amend 21 CFR Sec. 178.3297 to provide for safe use of C.I. Pigment Red 179 as a colorant for all polymers intended for food contact. View Source
• [2] Pigment-Dye Blog. What is the CAS number of Pigment Red 177? PR48:2 generally has lower lightfastness and heat stability compared to PR177; no FDA food-contact approval cited. View Source

Color Filter Contrast Performance: PR177 Provides High Contrast in LCD Color Filter Applications

Pigment Red 177 is specifically cited in patent literature as a pigment that provides high contrast when used in color filter applications for liquid crystal display (LCD) devices [1][2]. Toyo Ink patent JP2013199516A discloses a pigment composition with PR177 as the principal ingredient, wherein the pigment is processed to a specific surface area of 60–100 m²/g to achieve a color filter with high lightness and high contrast ratio [3]. EP 2196505 A4 further discloses that PR177-based pigment compositions, when processed via sulfuric acid dissolution and precipitation, yield coated films with high contrast for color filter applications [4]. While PR254 (DPP Red) offers higher brightness due to its spectral transmission characteristics, it suffers from poor dispersibility when micronized, leading to contrast degradation—a limitation that PR177 overcomes through its superior dispersion stability in fine-particle form [5].

Evidence Dimension	Color filter contrast and dispersion stability
Target Compound Data	High contrast; specific surface area 60–100 m²/g; good dispersibility when micronized
Comparator Or Baseline	PR254: higher brightness but poor dispersibility when micronized leading to reduced contrast
Quantified Difference	PR177: balanced contrast/dispersion; PR254: brightness-favorable but contrast-limited due to aggregation
Conditions	LCD color filter red pixel fabrication; pigment dispersion in transparent resin

Why This Matters

For LCD color filter manufacturing, the ability to achieve both high contrast and stable dispersion is critical to display quality; PR177's documented performance in this application space justifies its selection over brightness-optimized but dispersion-compromised alternatives like PR254.

• [1] Justia Patents. Red Colored Composition and Color Filter Using the Same (US Patent Application 20090321693). Color Index Pigment Red 177, anthraquinone-based red pigment, has been used; fined pigment dispersed easily and useful to enhance contrast. View Source
• [2] Justia Patents. Color Liquid Crystal Display Device (US Patent Application 20120057098). Anthraquinone-based red pigment such as C.I. Pigment Red 177 used in red pixel of color filter; mechanically micronized to improve dispersion and increase contrast. View Source
• [3] Toyo Ink SC Holdings Co Ltd. Japanese Patent JP2013199516A. Pigment composition with C.I. Pigment Red 177 as principal ingredient, specific surface area 60–100 m²/g, for color filter with high lightness and high contrast ratio. View Source
• [4] European Patent EP 2196505 A4. Pigment composition for color filter obtainable by dissolving C.I. Pigment Red 177 and pigment derivative in sulfuric acid, providing coated film having high contrast. View Source
• [5] Justia Patents. Color Liquid Crystal Display Device (US 20120057098). C.I. Pigment Red 254 (DPP) has transmission spectrum advantageous for brightness, but cohesion among micronized particles causes poor dispersion and reduced contrast. View Source

Particle Size and Dispersion: PR177 Average Particle Size 100–200 nm vs. PR48:2 Larger Particle Size

Pigment Red 177 exhibits an average particle size range of 100–200 nm, with some grades processed to mean particle sizes as small as 46 nm via supercritical anti-solvent methods [1][2]. In comparison, PR48:2—a widely used red pigment—generally has larger particle sizes compared to PR177, resulting in increased light scattering and reduced transparency in clear coatings [3]. The finer particle size distribution of PR177 directly contributes to its superior transparency and lower haze values in clear coating applications, which is essential for achieving depth and gloss in automotive metallic finishes [4].

Evidence Dimension	Average particle size
Target Compound Data	100–200 nm (typical commercial grade); 46 nm (supercritical processed)
Comparator Or Baseline	PR48:2: larger particle size than PR177
Quantified Difference	PR177: 100–200 nm; PR48:2: larger (quantitative value not specified)
Conditions	Commercial pigment grades; SEM/particle size analysis

Why This Matters

For transparent coating applications requiring minimal light scattering and maximum clarity, finer particle size distribution correlates with superior transparency and reduced haze; PR177's 100–200 nm particle size profile supports its selection over larger-particle alternatives like PR48:2.

• [1] UL Prospector. C.I. Pigment Red 177 Technical Data. Average particle size between 100 and 200 nanometers. View Source
• [2] CHERIC. Nano-particles formation for pigment red 177 via a continuous supercritical anti-solvent process. Mean particle size of primary pigment powders can be processed to as small as 46 nm. View Source
• [3] Pigment-Dye Blog. How does Pigment Red 177 affect the transparency of clear coatings? Pigment Red 48:2 generally has larger particle sizes compared to Pigment Red 177, resulting in more light scattering and lower transparency. View Source
• [4] Pigment-Dye Blog. What is the haze value of clear coatings containing Pigment Red 177? Smaller pigment particles tend to scatter less light, resulting in lower haze value; coating appears more transparent. View Source

Procurement-Optimized Application Scenarios for Pigment Red 177 Based on Quantified Performance Differentiation

Automotive OEM and Refinish Metallic Basecoats Requiring High Transparency and 7-8 Lightfastness

Pigment Red 177 is optimally deployed in automotive OEM and refinish metallic basecoat formulations where its extremely high transparency (compared to semi-transparent/opaque PR254) allows underlying aluminum flake or pearlescent effect pigments to reflect light unimpeded, creating the deep, lustrous red metallic finish demanded by automotive manufacturers [1][2]. The pigment's 7-8/8 lightfastness rating ensures long-term exterior durability without significant fading, while its documented compatibility with molybdenum chrome red in combination formulations enhances both weatherability and color brilliance [3]. Procurement specifications for this application should prioritize PR177 grades with fine particle size distribution (100–200 nm) to maximize transparency and minimize haze in clearcoat systems [4].

LCD Color Filter Red Pixel Fabrication for High-Contrast Display Devices

PR177 is a critical raw material for manufacturing red pixels in LCD color filters, where its ability to achieve high contrast after mechanical micronization and surface area optimization (60–100 m²/g target range) is documented in multiple patent filings [5][6]. Unlike PR254, which suffers from poor dispersibility and contrast degradation when micronized for color filter applications, PR177 maintains stable dispersion and delivers the contrast performance required for high-end display devices [7]. Procurement for this application should specify pigment compositions processed via sulfuric acid dissolution/precipitation methods to achieve optimal dispersion and contrast characteristics [8].

High-Temperature HDPE and Polyolefin Masterbatch Coloring (Up to 300°C Processing)

PR177 is uniquely suited for HDPE and polyolefin masterbatch applications requiring processing temperatures up to 300°C without pigment degradation or polymer warpage induction . In contrast, alternative red pigments such as PR170 are limited to approximately 240°C, rendering them unsuitable for high-temperature polyolefin extrusion and injection molding operations [9]. The pigment's non-warping characteristic in HDPE (documented at 1/3 standard depth) further distinguishes it from other high-performance reds that may induce dimensional distortion in semicrystalline polymers [10]. Procurement specifications should verify heat resistance certification at 300°C (1/3 SD) and non-warping performance.

FDA-Compliant Food Contact Polymer Packaging and Container Coloring

For indirect food contact polymer applications governed by FDA 21 CFR regulations, PR177 is explicitly approved under §178.3297 (Colorants for Polymers) for use in polyolefins, PVC, PET, ABS, rubber, and styrene-based food-contact articles . This regulatory clearance distinguishes PR177 from numerous azo-based red pigments that lack equivalent FDA food-contact approvals, thereby restricting their use in food packaging applications [11]. Procurement for food-contact polymer coloration should require documentation of FDA 21 CFR 178.3297 compliance and specify PR177 grades with appropriate purity and low extractables profiles.

• [1] Hwashine Chemical. Pigment Red 177 (PR177) Product Guide. PR177 extremely high transparency; PR254 semi-transparent/opaque; PR177 standard component for multi-layer metallic automotive coatings. View Source
• [2] UL Prospector. PIGMENT RED 177 Technical Data. Highly transparent types suitable for transparent paints; combinations with Molybdate Red used in automotive finishes especially OEM finishes and refinishes. View Source
• [3] NBinno. Choosing the Right Pigment: A Comparative Look at Red Pigment Performance. PR177 provides outstanding light and weather resistance; ability to blend with inorganic pigments like molybdenum chrome red enhances weatherability and brightness. View Source
• [4] UL Prospector. C.I. Pigment Red 177 Technical Data. Average particle size between 100 and 200 nanometers. View Source
• [5] Toyo Ink SC Holdings Co Ltd. Japanese Patent JP2013199516A. Pigment composition with C.I. Pigment Red 177 as principal ingredient, specific surface area 60–100 m²/g, for color filter with high lightness and high contrast ratio. View Source
• [6] Justia Patents. Red Colored Composition and Color Filter Using the Same (US 20090321693). C.I. Pigment Red 177 used; fined pigment dispersed easily and useful to enhance contrast. View Source
• [7] Justia Patents. Color Liquid Crystal Display Device (US 20120057098). PR254 has transmission spectrum advantageous for brightness but poor dispersibility when micronized leads to reduced contrast. View Source
• [8] European Patent EP 2196505 A4. Pigment composition for color filter obtainable by dissolving C.I. Pigment Red 177 and pigment derivative in sulfuric acid, providing coated film having high contrast. View Source
• [9] Hwashine Chemical. High-Performance Red Pigment Selection Guide. Comparative table: PR177 (280°C), PR170 (240°C). View Source
• [10] MSDS Safe. Pigment Red 177 CAS Database. High heat resistance stability, HDPE heat resistance up to 300°C (1/3 SD), no dimensional deformation. View Source
• [11] Pigment-Dye Blog. What is the CAS number of Pigment Red 177? PR48:2 generally has lower lightfastness and heat stability compared to PR177; no FDA food-contact approval cited. View Source